Cas no 2411256-54-5 (2-chloro-N-(1-ethyl-1H-pyrazol-4-yl)-N-[(2-methoxy-4-methylphenyl)methyl]acetamide)

• Product Name: 2-chloro-N-(1-ethyl-1H-pyrazol-4-yl)-N-[(2-methoxy-4-methylphenyl)methyl]acetamide
• CAS No: 2411256-54-5
• MF: C₁₆H₂₀ClN₃O₂
• MW: 321.801902770996
• CID: 6536800
• PubChem ID: 165770724
• Update Time: 2025-06-08

2-chloro-N-(1-ethyl-1H-pyrazol-4-yl)-N-[(2-methoxy-4-methylphenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Z3837287414
• 2411256-54-5
• 2-chloro-N-(1-ethyl-1H-pyrazol-4-yl)-N-[(2-methoxy-4-methylphenyl)methyl]acetamide
• EN300-26596190

• Inchi： 1S/C16H20ClN3O2/c1-4-19-11-14(9-18-19)20(16(21)8-17)10-13-6-5-12(2)7-15(13)22-3/h5-7,9,11H,4,8,10H2,1-3H3
• InChI Key： QUZGYQGXQRKRIG-UHFFFAOYSA-N
• SMILES： ClCC(N(C1C=NN(CC)C=1)CC1C=CC(C)=CC=1OC)=O

Computed Properties

• Exact Mass: 321.1244046g/mol
• Monoisotopic Mass: 321.1244046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 47.4Ų

Additional information on 2-chloro-N-(1-ethyl-1H-pyrazol-4-yl)-N-[(2-methoxy-4-methylphenyl)methyl]acetamide

Comprehensive Overview of 2-chloro-N-(1-ethyl-1H-pyrazol-4-yl)-N-[(2-methoxy-4-methylphenyl)methyl]acetamide (CAS No. 2411256-54-5)

The compound 2-chloro-N-(1-ethyl-1H-pyrazol-4-yl)-N-[(2-methoxy-4-methylphenyl)methyl]acetamide, identified by its CAS No. 2411256-54-5, is a specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This molecule features a unique structural framework, combining a pyrazole ring with a chloroacetamide moiety, which is further substituted with a methoxy-methylphenyl group. Such structural complexity makes it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the demand for heterocyclic compounds like 2-chloro-N-(1-ethyl-1H-pyrazol-4-yl)-N-[(2-methoxy-4-methylphenyl)methyl]acetamide has surged due to their potential applications in drug discovery and crop protection. The pyrazole core, in particular, is a well-known pharmacophore found in many FDA-approved drugs, highlighting its relevance in modern therapeutics. Additionally, the presence of the chloroacetamide group suggests potential reactivity that could be harnessed for targeted molecular modifications.

One of the most frequently searched questions in scientific databases revolves around the synthesis and optimization of compounds like CAS No. 2411256-54-5. Researchers are keen to understand the step-by-step synthetic pathways, yield optimization techniques, and purification methods for this molecule. Given its structural complexity, the synthesis often involves multi-step reactions, including amide coupling, alkylation, and functional group interconversions. These processes are critical for ensuring high purity and reproducibility, which are essential for both academic and industrial applications.

Another hot topic in the context of 2-chloro-N-(1-ethyl-1H-pyrazol-4-yl)-N-[(2-methoxy-4-methylphenyl)methyl]acetamide is its potential biological activity. Preliminary studies suggest that derivatives of this compound may exhibit enzyme inhibitory or receptor modulation properties, making them candidates for further pharmacological evaluation. For instance, the pyrazole ring is often associated with anti-inflammatory and antimicrobial activities, while the chloroacetamide group can contribute to covalent binding with biological targets. These attributes align with the growing interest in targeted therapies and precision medicine.

From an agrochemical perspective, CAS No. 2411256-54-5 is being explored for its potential as a pesticide or herbicide. The combination of a pyrazole and chloroacetamide scaffold is reminiscent of several commercially successful agrochemicals, which has spurred curiosity about its mode of action and environmental impact. Researchers are particularly interested in its structure-activity relationship (SAR) to optimize efficacy while minimizing ecological harm. This aligns with the global push toward sustainable agriculture and green chemistry practices.

The physicochemical properties of 2-chloro-N-(1-ethyl-1H-pyrazol-4-yl)-N-[(2-methoxy-4-methylphenyl)methyl]acetamide also play a crucial role in its applications. Properties such as solubility, stability, and logP are critical for formulation development in both pharmaceutical and agrochemical contexts. Understanding these parameters helps in designing delivery systems that enhance bioavailability or environmental persistence, depending on the intended use.

In conclusion, 2-chloro-N-(1-ethyl-1H-pyrazol-4-yl)-N-[(2-methoxy-4-methylphenyl)methyl]acetamide (CAS No. 2411256-54-5) represents a versatile compound with promising applications across multiple scientific disciplines. Its unique structure, combined with the growing body of research on its synthesis and biological activity, positions it as a molecule of significant interest. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about drug discovery, agrochemical innovation, and molecular design.